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Compound of Interest

Compound Name:

2-(4-

Chlorophenoxy)ethanimidamide

hydrochloride

CAS No.: 59104-19-7

Cat. No.: B1316804 Get Quote

An In-depth Technical Guide to 2-(4-Chlorophenoxy)ethanimidamide Hydrochloride for

Advanced Research

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of 2-(4-
Chlorophenoxy)ethanimidamide hydrochloride (CAS No. 59104-19-7), designed for

researchers, scientists, and professionals in drug development. Moving beyond a standard

Material Safety Data Sheet (MSDS), this guide synthesizes critical safety data with practical,

field-proven insights into handling, application, and analysis, ensuring both safety and

experimental integrity.

Core Chemical Identity and Physicochemical Profile
2-(4-Chlorophenoxy)ethanimidamide hydrochloride is a chlorinated aromatic compound

featuring a phenoxy ether linkage and an ethanimidamide functional group. The hydrochloride

salt form generally enhances solubility in aqueous media, a critical attribute for many biological

and chemical applications. Understanding its fundamental properties is the first step in its

effective and safe utilization in a research setting.
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Chemical Structure
The molecular structure dictates the compound's reactivity, stability, and potential biological

interactions. The presence of the chlorophenoxy group suggests potential herbicidal or

antimicrobial properties, by analogy to related compounds, while the amidine group is a key

functional group in many pharmacologically active molecules.

Caption: Molecular structure of 2-(4-Chlorophenoxy)ethanimidamide hydrochloride.

Physicochemical Data Summary
The following table summarizes the key physicochemical properties. This data is foundational

for designing experimental protocols, from solvent selection for reactions to storage condition

requirements.

Property Value Source

CAS Number 59104-19-7 [1]

Molecular Formula C₈H₁₀Cl₂N₂O [1]

Molecular Weight 221.08 g/mol [1]

Synonyms
2-(4-CHLORO-PHENOXY)-

ACETAMIDINE HCL
[1]

Appearance Solid (form not specified) [2]

Melting Point 185-187 °C [1]

Boiling Point 306.4 °C at 760 mmHg [1]

Flash Point 139.1 °C [1]

Solubility

No specific data found;

hydrochloride salt suggests

potential aqueous solubility.

XLogP3 3.25680 [1]

GHS Hazard Profile and Risk Mitigation
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Based on available data, this compound presents multiple hazards requiring stringent control

measures in a laboratory setting. The Globally Harmonized System (GHS) classification

provides a clear and universal understanding of these risks.

GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source:[1]

Hazard Analysis and Causality
Oral Toxicity (H302): The "Harmful if swallowed" classification necessitates strict prohibitions

on eating, drinking, or smoking in the work area to prevent accidental ingestion.[1]

Skin and Eye Irritation (H315, H319): The compound is irritating to the skin and eyes.[1][3]

This is a common property of amine hydrochlorides and phenolic compounds. The causality

lies in the chemical's ability to disrupt cell membranes and proteins upon contact. Therefore,

the use of appropriate personal protective equipment (PPE) is non-negotiable.

Respiratory Irritation (H335): As a fine powder or dust, the compound can irritate the

respiratory tract if inhaled.[1][3] This requires handling in a well-ventilated area, preferably

within a fume hood, to minimize aerosol formation and exposure.

Laboratory Handling and Exposure Control Protocol
A self-validating system for handling this compound involves a multi-stage approach

encompassing preparation, active handling, and post-handling procedures. This ensures that

safety is integrated into the entire experimental workflow.
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Mandatory Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a full-face shield are required.[4]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[4]

Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory to prevent skin

exposure.[4]

Respiratory Protection: If handling outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator is necessary.

Safe Handling Workflow
The following workflow is designed to minimize exposure and prevent contamination.
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Preparation Phase

Active Handling Phase

Post-Handling Phase

Verify Fume Hood Functionality

Don Full PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area:
- Decontaminate surface

- Lay down absorbent liner

Assemble all necessary equipment
(spatulas, weigh boats, glassware)

Retrieve compound from storage.
Keep container tightly closed.

Carefully weigh the required amount
inside the fume hood.

Avoid generating dust.
Handle gently.

Immediately clean any minor spills
with appropriate absorbent material.

Securely close container and
return to designated storage.

Decontaminate all equipment
and work surfaces.

Dispose of waste (weigh boats,
liners, gloves) in a labeled hazardous waste container.

Remove PPE and wash
hands thoroughly.

 

Spill Detected

Evacuate immediate area
Alert others

Ensure proper PPE is worn
before re-entry

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep or scoop up
material into a labeled

hazardous waste container

Do NOT flush down drains

Decontaminate the spill area
thoroughly

Dispose of waste according
to institutional and local regulations

Incident Reported & Logged

Click to download full resolution via product page

Caption: Step-by-step response plan for an accidental laboratory spill.
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Toxicological Profile: An Analog-Based Assessment
Direct toxicological studies on 2-(4-Chlorophenoxy)ethanimidamide hydrochloride are not

readily available in the public domain. However, by examining structurally related

chlorophenoxy compounds, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), we can infer

potential toxicological mechanisms and endpoints. This analog-based approach is a

cornerstone of predictive toxicology in drug development.

Mechanism of Toxicity (Inferred from 2,4-D): The toxicity of chlorophenoxy compounds may

involve mitochondrial injury, uncoupling of oxidative phosphorylation, and disruption of acetyl

coenzyme A metabolism. [5]In animal studies, these effects can lead to widespread muscle

damage. [5]* Potential Human Health Effects (Inferred from 2,4-D Overexposure): Acute

ingestion of large quantities of related compounds has been associated with vomiting,

diarrhea, muscle weakness, and in severe cases, coma, metabolic acidosis, rhabdomyolysis,

and multi-organ failure. [5][6][7]It is crucial to note that these effects are seen at high doses

far exceeding typical laboratory exposure.

This information underscores the importance of the handling protocols outlined above. The

potential for mitochondrial toxicity, even if low at research-scale quantities, warrants a cautious

and respectful approach to handling.

Potential Applications in Research and Drug
Discovery
While the specific applications of this compound are not widely documented, its structure

suggests several potential avenues for investigation by researchers and drug development

professionals.

Scaffold for Medicinal Chemistry: The combination of a chlorophenoxy ring and an amidine

group makes it a valuable starting material or scaffold. Chloro-containing molecules are key

ingredients in many FDA-approved drugs used to treat a wide range of diseases. [8]The

amidine functional group is a common feature in enzyme inhibitors and receptor ligands.

Intermediate in Organic Synthesis: It can serve as a key building block for more complex

molecules. [2]The phenoxy-ether linkage is stable, allowing for chemical modifications at the

amidine or aromatic ring positions.
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Screening for Bioactivity: Given its structural similarity to known bioactive compounds (like

herbicides and potential HDAC inhibitors), this molecule could be included in screening

libraries to test for various biological activities, such as antifungal, antibacterial, or anticancer

effects. [9][10]For instance, many enzyme inhibitors, such as those targeting histone

deacetylases (HDACs) or carbonic anhydrase, feature aromatic or heterocyclic structures.

[10][11]

Analytical Methodologies for Characterization
For researchers synthesizing or utilizing this compound, robust analytical methods are required

for identity confirmation, purity assessment, and quantification. Based on methods for related

phenoxy acids and their derivatives, the following techniques are recommended.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the preferred method for

analyzing polar, non-volatile compounds like this one. A typical workflow would involve:

Extraction: Extraction from a matrix using a solvent like methanol, potentially with pH

adjustment (e.g., using NaOH). [12] 2. Cleanup: Solid-Phase Extraction (SPE) to remove

interfering substances. [12] 3. Analysis: Reversed-phase LC with a C18 column coupled to

a tandem mass spectrometer operating in negative-ion electrospray mode. [12]* Gas

Chromatography-Mass Spectrometry (GC-MS): While less direct for the hydrochloride salt,

GC-MS can be used, potentially after a derivatization step to increase volatility. It is highly

effective for related, more volatile compounds like 2,4-dichloroanisole. [13] The choice

between LC-MS and GC-MS depends on the specific experimental context, including the

sample matrix and the need for derivatization. Both methods provide high sensitivity and

selectivity, which are essential for rigorous scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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